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Compound of Interest

Compound Name: 2-Amino-2-butylhexanoic acid

Cat. No.: B112981

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-2-butylhexanoic acid is a non-canonical, a,a-disubstituted amino acid. Its unique
structural properties make it a valuable building block in peptidomimetics and drug discovery,
offering the potential to create peptides with enhanced stability and novel functionalities. The
ability to label such non-natural amino acids is crucial for their application in biological studies,
enabling researchers to track their incorporation into peptides, visualize their localization in
cells, and study their interactions with biological targets.

These application notes provide detailed protocols for the covalent labeling of the primary
amine group of 2-Amino-2-butylhexanoic acid with fluorescent dyes and biotin using N-
hydroxysuccinimide (NHS) ester chemistry. Additionally, a representative synthesis protocol for
a,0-disubstituted amino acids is included for context.

l. Synthesis of a,a-Disubstituted Amino Acids

The synthesis of a,a-disubstituted amino acids like 2-Amino-2-butylhexanoic acid can be
achieved through various methods, including the alkylation of amino acid enolate equivalents.
[1] The following is a generalized workflow for the synthesis of such compounds.
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(Start: Protected Amino Acid Derivative)

'

Enolate Formation
(e.g., with a strong base like LDA)

'

First Alkylation
(e.g., with Butyl lodide)

'

Second Alkylation
(e.g., with Hexyl lodide)

Deprotection

Purification
(e.g., Chromatography)

Final Product:
2-Amino-2-butylhexanoic acid
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Preparation

Dissolve 2-Amino-2-butylhexanoic acid Prepare fresh NHS-Ester-Dye
in Reaction Buffer (pH 8.3-8.5) stock solution in DMF/DMSO

Reaction

Mix Amino Acid and NHS-Ester-Dye
(1.1 - 1.5 molar excess of dye)

:

Incubate at RT for 1-4h
or 4°C overnight

:

Quench with Tris buffer (optional)

Purification| & Analysis

Purify via Chromatography

:

Characterize by
Spectroscopy and MS
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Application in Kinase Activity Assay

Fluorescently Labeled Peptide

(containing 2-Amino-2-butylhexanoic acid) Protein Kinase ATP

Phosphorylation

Phosphorylated Fluorescent Peptide

:

Detection of Fluorescence Change
(e.g., Fluorescence Polarization)

:

Kinase Activity Measurement

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b112981?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

